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{ Get Quote

Technical Data Sheet: Neopentylbenzene

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity

Neopentylbenzene, also known as (2,2-Dimethylpropyl)benzene, is an organic compound

consisting of a benzene ring substituted with a neopentyl group.[1] It is typically a colorless

liquid at room temperature.[1] Due to its structural stability and low reactivity, it finds application

as a solvent and in various chemical syntheses.[1]

Molecular Properties

The fundamental molecular properties of neopentylbenzene are summarized below. These

values are critical for stoichiometric calculations, analytical characterization, and interpretation

of experimental data.

Property Value Source
Molecular Formula Ci1H1e [L1[2]1[3][4][5]
Molecular Weight 148.24 g/mol [31[5]
Alternate Molecular Weight 148.25 g/mol [2]

Alternate Molecular Weight

148.2447 g/mol

[4]

CAS Number

1007-26-7

[21(31[4]
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Methodological Considerations

The determination of a molecule's formula and weight is a foundational step in chemical
analysis.

e Molecular Formula Determination: The formula Ci1Hzis is established through techniques
such as elemental analysis, which determines the percentage composition of carbon and
hydrogen, and mass spectrometry, which provides the mass-to-charge ratio of the molecular
ion.

e Molecular Weight Calculation: The molecular weight is calculated by summing the atomic
weights of all atoms present in the molecular formula (11 carbons and 16 hydrogens). The
minor variations in reported molecular weights (e.g., 148.24 vs. 148.25) typically arise from
differences in the precision of atomic weight values used in the calculation.

Given the fundamental nature of this data, detailed experimental protocols are not provided as
they follow standard, universally accepted analytical chemistry procedures.

Structural Representation

To illustrate the connectivity of neopentylbenzene, a logical diagram of its constituent groups

is provided.
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Caption: Logical diagram of neopentylbenzene's structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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